Cas no 1803902-04-6 (2-(Aminomethyl)-3,5-dibromo-4-(trifluoromethoxy)pyridine)

• Product Name: 2-(Aminomethyl)-3,5-dibromo-4-(trifluoromethoxy)pyridine
• CAS No: 1803902-04-6
• MF: C₇H₅Br₂F₃N₂O
• MW: 349.93061041832
• CID: 4798462
• Update Time: 2025-06-11

2-(Aminomethyl)-3,5-dibromo-4-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Aminomethyl)-3,5-dibromo-4-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H5Br2F3N2O/c8-3-2-14-4(1-13)5(9)6(3)15-7(10,11)12/h2H,1,13H2
• InChI Key： ZHLCGHDLJXHRRF-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=CN=C1CN)Br)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 217
• XLogP3: 2.3
• Topological Polar Surface Area: 48.1

Additional information on 2-(Aminomethyl)-3,5-dibromo-4-(trifluoromethoxy)pyridine

Introduction to 2-(Aminomethyl)-3,5-dibromo-4-(trifluoromethoxy)pyridine (CAS No. 1803902-04-6)

2-(Aminomethyl)-3,5-dibromo-4-(trifluoromethoxy)pyridine, identified by its CAS number 1803902-04-6, is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of multiple functional groups, including an amino methyl group, bromine substituents, and a trifluoromethoxy group, endows this molecule with unique chemical properties and potential biological activities.

The structural configuration of 2-(Aminomethyl)-3,5-dibromo-4-(trifluoromethoxy)pyridine makes it a versatile intermediate in the synthesis of various pharmacologically active agents. The combination of electron-withdrawing and electron-donating groups within the molecule contributes to its reactivity and adaptability in chemical transformations. Specifically, the amino methyl group (–NHCH₂–) provides a nucleophilic site for further functionalization, while the bromine atoms (–Br) at positions 3 and 5 enhance its utility as a building block in cross-coupling reactions. The trifluoromethoxy group (–OCH₂CF₃) introduces lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in developing novel therapeutic agents that leverage the unique properties of pyridine derivatives. 2-(Aminomethyl)-3,5-dibromo-4-(trifluoromethoxy)pyridine has been explored as a precursor in the synthesis of small-molecule inhibitors targeting various biological pathways. For instance, its structural framework is reminiscent of many kinase inhibitors used in oncology research. The brominated pyridine core is particularly valuable in Suzuki-Miyaura cross-coupling reactions, which are widely employed to construct complex molecular architectures. This reaction allows for the introduction of aryl or heteroaryl groups at specific positions, enabling the fine-tuning of biological activity.

One of the most compelling aspects of 2-(Aminomethyl)-3,5-dibromo-4-(trifluoromethoxy)pyridine is its potential application in the development of antiviral and antibacterial agents. The trifluoromethoxy group is known to enhance binding affinity to biological targets due to its ability to modulate electronic properties and hydrophobicity. Additionally, the presence of multiple halogen atoms facilitates further derivatization through palladium-catalyzed reactions, opening up avenues for creating libraries of compounds with diverse pharmacological profiles.

Recent studies have highlighted the role of halogenated pyridines in medicinal chemistry. For example, 2-(Aminomethyl)-3,5-dibromo-4-(trifluoromethoxy)pyridine has been utilized in the synthesis of compounds exhibiting inhibitory effects on enzymes involved in inflammatory pathways. The amino methyl group can be further modified to introduce additional functionalities such as carboxylic acids or amides, which are common motifs in drug molecules designed to interact with proteins or nucleic acids.

The synthesis of 2-(Aminomethyl)-3,5-dibromo-4-(trifluoromethoxy)pyridine involves multi-step organic transformations that showcase modern synthetic methodologies. The process typically begins with the bromination of a pyridine precursor followed by selective functionalization at the 4-position with a trifluoromethoxy group. Subsequent introduction of the amino methyl group via nucleophilic substitution or reduction techniques completes the molecular construction. These synthetic strategies highlight the compound's importance as a versatile scaffold for drug discovery efforts.

The pharmacological potential of 2-(Aminomethyl)-3,5-dibromo-4-(trifluoromethoxy)pyridine is further underscored by its ability to serve as a precursor for radiolabeled compounds used in diagnostic imaging. The halogen atoms make it an ideal candidate for incorporation into positron emission tomography (PET) probes, which are essential tools in modern medical diagnostics. By labeling this compound with radioactive isotopes such as fluorine-18 or carbon-11, researchers can develop novel imaging agents that provide high-resolution visualization of target tissues or pathogens.

In conclusion,2-(Aminomethyl)-3,5-dibromo-4-(trifluoromethoxy)pyridine (CAS No. 1803902-04-6) represents a significant advancement in pharmaceutical chemistry due to its structural complexity and functional diversity. Its role as an intermediate in drug synthesis underscores its importance in both academic research and industrial applications. As our understanding of biological systems continues to evolve,this compound will undoubtedly play a pivotal role in shaping future therapeutic strategies across multiple disease areas.